3,6,7-Trimethyl-6-octenal

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 3,6,7-trimethyloct-6-enal
• InChI: InChI=1S/C11H20O/c1-9(2)11(4)6-5-10(3)7-8-12/h8,10H,5-7H2,1-4H3
• InChI Key: MLBZKAIPRQREMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(=C(C)C)C)CC=O

Description

3,6,7-Trimethyl-6-octenal is a terpenoid aldehyde with the molecular formula C₁₁H₂₀O and a molecular weight of 168.28 g/mol. It is characterized by a saturated aldehyde backbone substituted with three methyl groups at positions 3, 6, and 7, contributing to its unique structural and olfactory properties. The compound is widely utilized in perfumery for its citrus-green odor profile, often described as fresh, herbaceous, and slightly floral . Its odor detection threshold is approximately 0.012 ppm, making it a potent fragrance ingredient. Stability studies indicate moderate resistance to oxidation under ambient conditions, though it is sensitive to prolonged exposure to light and acidic environments .

Comparison with Similar Compounds

Structural and Functional Differences

• Citral (Geranial/Neral): Despite sharing an aldehyde group, Citral’s linear monoterpene structure (C₁₀H₁₆O) results in a lower molecular weight (152.24 g/mol) and higher volatility compared to this compound. Its odor threshold (0.003 ppm) is fourfold lower, reflecting greater potency but reduced stability in acidic formulations .
• 6-Methyl-5-hepten-2-one : This ketone lacks an aldehyde group, contributing to its fruity odor and higher thermal stability (stable up to 150°C). Its higher odor threshold (0.05 ppm) limits its use in fine fragrances but makes it suitable for high-temperature applications like detergents .
• Decanal : With a saturated C10 chain, Decanal exhibits a waxy-citrus odor but is less complex than this compound. Its lower oxidation resistance restricts its use in formulations requiring long shelf lives .
• β-Cyclocitral: This cyclic monoterpene aldehyde shares a similar molecular weight with Citral but demonstrates superior photostability, making it ideal for UV-exposed products. Its minty odor profile differentiates it from the green-citrus notes of this compound .

Stability and Industrial Relevance

This compound’s moderate stability positions it between oxidation-prone aldehydes (e.g., Decanal) and robust ketones (e.g., 6-Methyl-5-hepten-2-one). Its light sensitivity necessitates encapsulation in sunlit applications, whereas Citral’s instability in acidic media limits its use in certain cosmetics .